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Compound of Interest

Compound Name: 2-Chlorobenzotrifluoride

Cat. No.: B151601

An In-depth Technical Guide to 2-Chlorobenzotrifluoride (CAS 88-16-4)

Introduction

2-Chlorobenzotrifluoride, with the CAS number 88-16-4, is a colorless aromatic liquid that
serves as a significant intermediate in the fine chemicals industry.[1][2] Also known by
synonyms such as 1-Chloro-2-(trifluoromethyl)benzene and 2-Chloro-a,a,a-trifluorotoluene, its
unique molecular structure, featuring both a chlorine atom and a trifluoromethyl group on a
benzene ring, imparts a distinct reactivity profile.[1][3][4] This makes it a versatile building block
in a variety of organic synthesis applications, particularly in the pharmaceutical and
agrochemical sectors.[1][4] This guide provides a comprehensive overview of its properties,
applications, and relevant experimental protocols for researchers, scientists, and drug
development professionals.

Physicochemical Properties

The physical and chemical characteristics of 2-Chlorobenzotrifluoride are fundamental to its
utility in various synthetic processes. It is a flammable liquid that is stable under normal
conditions but incompatible with strong oxidizing agents and bases.[3][5] Its key properties are
summarized in the table below.
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Property Value Reference

Molecular Formula C7HaCIFs [31[6]

Molecular Weight 180.55 g/mol [61[7]
Colorless to light yellow clear

Appearance o [61[7]
liquid

Density 1.379 g/mL at 25 °C [3]

Melting Point -7.4°C [317][8]

Boiling Point 152-153 °C [61[7]

_ 44 °C (111.2 °F) - 54 °C (129.2
Flash Point [3][6]

OF)

Vapor Pressure

3.5-3.9 mmHg at 25 °C

[3](6]

Water Solubility

<0.1 g/100 mL at 19.5 °C

[3](8]

Soluble in alcohol, ether, and

Solubility [6]
benzene

Refractive Index n20/D 1.456 [9]

LogP 3.53 [3]

Safety and Handling

2-Chlorobenzotrifluoride is classified as a flammable liquid and is harmful if swallowed.[10]

[11] It can cause skin and serious eye irritation, and may also cause respiratory irritation.[10]

[11]

Hazard Classifications:

o Flammable liquids, Category 3[10]

¢ Acute toxicity - Oral, Category 4[10]

o Skin irritation, Category 2[10]
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o Eye irritation, Category 2[10]
e Specific target organ toxicity — single exposure, Category 3 (Respiratory system)[10][11]

Precautionary Measures and Handling: Proper handling and storage are crucial to ensure
safety.

o Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including protective gloves, clothing, and eye/face protection.[10][12] Keep away from
heat, sparks, open flames, and other ignition sources.[10] Use non-sparking tools and take
measures to prevent static discharge.[10] Avoid contact with skin and eyes, and do not
breathe vapor or mist.[10]

o Storage: Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly closed
and store away from incompatible materials such as strong oxidizing agents and bases.[3]
[13]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen.[10]

 In Case of Skin Contact: Immediately remove all contaminated clothing and rinse the
affected area with plenty of water.[10]

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do so. Continue rinsing.[10]

 |If Swallowed: Get medical help. Rinse mouth.[10]

Applications in Synthesis

The chemical structure of 2-Chlorobenzotrifluoride makes it a valuable intermediate for
synthesizing more complex molecules. The electron-withdrawing trifluoromethyl group
significantly influences the molecule's reactivity, which is advantageous for creating products
with enhanced lipophilicity, metabolic stability, and biological activity.[1]

o Agrochemicals: It is a key intermediate in the production of pesticides.[1] A notable
application is in the synthesis of the rodenticide BROMETHALIN (CAS 63333-35-7).[3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.echemi.com/sds/2-chlorobenzotrifluoride-pid_Rock24974.html
https://www.echemi.com/sds/2-chlorobenzotrifluoride-pid_Rock24974.html
https://www.fishersci.com/store/msds?partNumber=AAA10753&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-chlorobenzotrifluoride-pid_Rock24974.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-7-02.pdf
https://www.echemi.com/sds/2-chlorobenzotrifluoride-pid_Rock24974.html
https://www.echemi.com/sds/2-chlorobenzotrifluoride-pid_Rock24974.html
https://www.echemi.com/sds/2-chlorobenzotrifluoride-pid_Rock24974.html
https://www.echemi.com/sds/2-chlorobenzotrifluoride-pid_Rock24974.html
https://www.innospk.com/en/?news/grok-exploring-2-chlorobenzotrifluoride-properties-applications-and-manufacturing
https://nj.gov/health/eoh/rtkweb/documents/fs/0380.pdf
https://www.echemi.com/sds/2-chlorobenzotrifluoride-pid_Rock24974.html
https://www.echemi.com/sds/2-chlorobenzotrifluoride-pid_Rock24974.html
https://www.echemi.com/sds/2-chlorobenzotrifluoride-pid_Rock24974.html
https://www.echemi.com/sds/2-chlorobenzotrifluoride-pid_Rock24974.html
https://www.benchchem.com/product/b151601?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/chemistry-behind-2-chlorobenzotrifluoride-synthesis-applications-tl
https://www.nbinno.com/article/other-organic-chemicals/chemistry-behind-2-chlorobenzotrifluoride-synthesis-applications-tl
https://www.innospk.com/en/?news/grok-exploring-2-chlorobenzotrifluoride-properties-applications-and-manufacturing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Pharmaceuticals: This compound serves as a vital building block for pharmaceutical
intermediates.[3][7] For instance, it is used in the synthesis pathway of Pentafluridol.[3] Its
role is critical in developing active pharmaceutical ingredients (APIs) where precise
fluorination is required.[4][7]

o Other Uses: It can also be used as a solvent and a dielectric fluid.[5]

Experimental Protocols
Purification Method

To obtain a high-purity sample for experimental use, 2-Chlorobenzotrifluoride can be dried
over calcium sulfate (CaSOa). Following the drying process, it should be distilled at a high
reflux ratio using a silvered, vacuum-jacketed glass column packed with one-eighth-inch glass
helices.[5]

Spectroscopic Analysis

General protocols for obtaining spectroscopic data to confirm the structure and purity of 2-
Chlorobenzotrifluoride are as follows:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Dissolve a sample of 2-Chlorobenzotrifluoride in a suitable deuterated solvent, such as
chloroform-d (CDCIs) or benzene-d6 (CeDs).[14][15]

o Transfer the solution to an NMR tube.
o Record *H, 3C, and *°F NMR spectra on a high-resolution NMR spectrometer.

o Report chemical shifts in parts per million (ppm) relative to an internal standard (e.g.,
tetramethylsilane for *H and 13C).[14]

* Infrared (IR) Spectroscopy:

o As 2-Chlorobenzotrifluoride is a liquid, an IR spectrum can be obtained from the neat
liquid.[14]

o Place a thin film of the sample between two salt plates (e.g., NaCl or KBr).[14]
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o Mount the plates in the sample holder of an FTIR spectrometer.

o Record the spectrum. The spectrum is expected to show characteristic absorptions for
aromatic C-H and C=C bonds, as well as strong absorptions for C-F and C-CI bonds.[14]

¢ Mass Spectrometry (MS):

o Mass spectra are typically acquired using a gas chromatograph coupled to a mass
spectrometer (GC-MS).[14]

o Inject a diluted sample of 2-Chlorobenzotrifluoride into the GC, which separates it from
any impurities.

o The separated compound then enters the mass spectrometer, where it is ionized, and the
mass-to-charge ratio (m/z) of the parent ion and any fragment ions are detected.[14]

Caption: General workflow for the spectroscopic analysis of 2-Chlorobenzotrifluoride.
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Caption: Role of 2-Chlorobenzotrifluoride as an intermediate in chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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